Cas no 2137509-83-0 (methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate
• CAS No: 2137509-83-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6073332
• PubChem ID: 165800229
• Update Time: 2025-06-25

methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate
• EN300-1123845
• 2137509-83-0

• Inchi： 1S/C9H15N3O2/c1-6-4-12(7(2)11-6)5-8(10)9(13)14-3/h4,8H,5,10H2,1-3H3
• InChI Key： MDKXNYPJHIYZGQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=C(C)N=C1C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate

Introduction to Methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate (CAS No. 2137509-83-0)

Methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate, identified by its CAS number 2137509-83-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development and therapeutic interventions.

The chemical structure of methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate consists of a propanoate ester moiety linked to an amino group and a 2,4-dimethylimidazole ring. This configuration suggests potential interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in imidazole derivatives due to their diverse biological activities. The presence of the 2,4-dimethylimidazole moiety in methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate may contribute to its ability to modulate various enzymatic and receptor systems. This has prompted researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the treatment of inflammatory and autoimmune diseases. Studies have indicated that imidazole derivatives can exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The specific arrangement of substituents in methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate may enhance its binding affinity to these targets, thereby improving therapeutic efficacy.

Furthermore, the compound's structure suggests that it may have applications in the treatment of neurological disorders. The amino group and the imidazole ring can interact with neurotransmitter receptors and ion channels, potentially leading to the development of new treatments for conditions such as epilepsy and neurodegenerative diseases. Preliminary studies have shown promising results in animal models, where methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate demonstrated significant effects on neuronal activity and behavior.

The synthesis of methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate presents an interesting challenge for organic chemists. The introduction of the 2,4-dimethylimidazole ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this goal. These methods not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In addition to its pharmacological potential, methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate may find applications in materials science and industrial processes. Its unique chemical properties make it a suitable candidate for use as a ligand in catalytic systems or as a building block for more complex molecules. The versatility of this compound underscores its importance in both academic research and industrial applications.

The future direction of research on methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanoate will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and molecular modeling will aid in understanding its interactions with biological targets at a molecular level. This will facilitate the design of more effective derivatives with improved efficacy and reduced side effects.

In conclusion, methyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-ylopropanoate (CAS No. 2137509_83_0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a promising candidate for further investigation. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in the advancement of modern medicine.